Cas no 868228-27-7 (N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide)

• Product Name: N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide
• CAS No: 868228-27-7
• MF: C₂₀H₁₉N₅O₆S
• MW: 457.459762811661
• CID: 5847258
• Update Time: 2025-07-13

N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[6-amino-2-[(3-nitrophenyl)methylsulfanyl]-4-oxo-1H-pyrimidin-5-yl]-3,4-dimethoxybenzamide
• Benzamide, N-[4-amino-1,6-dihydro-2-[[(3-nitrophenyl)methyl]thio]-6-oxo-5-pyrimidinyl]-3,4-dimethoxy-
• N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide

• Inchi： 1S/C20H19N5O6S/c1-30-14-7-6-12(9-15(14)31-2)18(26)22-16-17(21)23-20(24-19(16)27)32-10-11-4-3-5-13(8-11)25(28)29/h3-9H,10H2,1-2H3,(H,22,26)(H3,21,23,24,27)
• InChI Key： CFOIGWXDQRTJSA-UHFFFAOYSA-N
• SMILES： C(NC1C(=O)NC(SCC2=CC=CC([N+]([O-])=O)=C2)=NC=1N)(=O)C1=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 7.58±0.50(Predicted)

Additional information on N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide

Introduction to N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide and Its Significance in Modern Chemical Biology

N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide, a compound with the CAS number 868228-27-7, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their potential biological activities and structural complexity. The intricate arrangement of functional groups within its molecular framework makes it a subject of intense study for researchers aiming to develop novel therapeutic agents.

The molecular structure of N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide is characterized by a pyrimidine core substituted with various pharmacophoric elements. Specifically, the presence of a 4-amino group, a (3-nitrophenyl)methylsulfanyl moiety, and a 6-oxo group on the pyrimidine ring contributes to its unique chemical properties. Additionally, the benzamide moiety at the C-terminal end introduces further complexity and potential for interaction with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide has emerged as a promising candidate in this context due to its ability to interact with specific enzymes and receptors. For instance, studies have suggested that this compound may exhibit inhibitory effects on kinases and other enzymes involved in cell signaling pathways.

The nitrophenyl group in the molecular structure is particularly noteworthy as it can participate in hydrogen bonding and hydrophobic interactions with biological targets. This feature enhances the compound's binding affinity and selectivity. Moreover, the presence of multiple substituents allows for fine-tuning of its pharmacological properties through structural modifications. Such flexibility is crucial in drug design, where optimizing potency and minimizing side effects are paramount.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide with various biological targets. These studies have provided valuable insights into how the compound interacts with proteins and nucleic acids at the molecular level. For example, simulations have revealed that the amino and methylsulfanyl groups play critical roles in stabilizing the compound's binding to its target enzymes.

The therapeutic potential of N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide has been explored in several preclinical studies. These investigations have highlighted its efficacy in inhibiting key enzymes associated with cancer cell proliferation and survival. The compound's ability to disrupt these pathways suggests that it could be developed into a novel anticancer agent. Additionally, its potential role in modulating inflammatory responses has also been investigated, indicating its therapeutic relevance beyond oncology.

The synthesis of N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide presents both challenges and opportunities for synthetic chemists. The complex nature of its molecular framework requires precise control over reaction conditions to ensure high yield and purity. However, recent advances in synthetic methodologies have made it possible to access such complex molecules more efficiently than ever before. These developments have opened up new avenues for exploring the pharmacological properties of this compound.

In conclusion, N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide is a structurally intricate molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique combination of functional groups and biological activities makes it a valuable candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in the development of novel therapeutic agents.